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Compound of Interest

Compound Name:
5-chloro-N,N-

dimethylpentanamide

Cat. No.: B3053327 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
5-chloro-N,N-dimethylpentanamide is a versatile bifunctional building block in organic

synthesis. Its chemical structure, featuring a terminal chloroalkane and a dimethylamide moiety,

allows for a range of chemical transformations, making it a valuable precursor for the synthesis

of various acyclic and heterocyclic compounds. This document provides an overview of its

applications, including detailed experimental protocols for its use in alkylation reactions and as

a precursor for the synthesis of nitrogen-containing heterocycles.

Chemical Properties and Safety Information
Basic chemical and physical properties of 5-chloro-N,N-dimethylpentanamide are

summarized below.
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Property Value Reference

Molecular Formula C₇H₁₄ClNO [1]

Molecular Weight 163.64 g/mol [1]

CAS Number 53101-21-6 [1]

IUPAC Name
5-chloro-N,N-

dimethylpentanamide
[1]

SMILES CN(C)C(=O)CCCCCl [1]

Appearance Not specified

Boiling Point Not specified

Melting Point Not specified

Safety and Handling: 5-chloro-N,N-dimethylpentanamide is harmful if swallowed, causes

skin and serious eye irritation, and may cause respiratory irritation.[1] Appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn

when handling this compound. All manipulations should be performed in a well-ventilated fume

hood. For detailed safety information, refer to the Material Safety Data Sheet (MSDS).

Applications in Organic Synthesis
The reactivity of 5-chloro-N,N-dimethylpentanamide is centered around the electrophilic

carbon bearing the chlorine atom, making it an excellent substrate for nucleophilic substitution

reactions. The dimethylamide group is generally stable under these conditions but can be

involved in subsequent transformations.

As an Alkylating Agent
5-chloro-N,N-dimethylpentanamide can be used to introduce a 5-(dimethylamino)-5-

oxopentyl group onto various nucleophiles, such as amines, indoles, and other carbanions.

This alkylation strategy is a key step in the synthesis of more complex molecules, including

potential pharmaceutical intermediates.

a) N-Alkylation of Indoles:
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The indole scaffold is a common motif in many biologically active compounds.[2] Alkylation at

the nitrogen atom is a common strategy to modify its properties.

Experimental Protocol: Synthesis of N-(5-(dimethylamino)-5-oxopentyl)indole

Materials: 5-chloro-N,N-dimethylpentanamide, Indole, Sodium hydride (NaH) (60%

dispersion in mineral oil), Anhydrous Dimethylformamide (DMF), Ethyl acetate, Brine,

Anhydrous sodium sulfate.

Procedure:

To a stirred suspension of sodium hydride (1.2 eq.) in anhydrous DMF at 0 °C under an

inert atmosphere (e.g., nitrogen or argon), add a solution of indole (1.0 eq.) in anhydrous

DMF dropwise.

Allow the reaction mixture to stir at room temperature for 30 minutes.

Cool the mixture back to 0 °C and add a solution of 5-chloro-N,N-dimethylpentanamide
(1.1 eq.) in anhydrous DMF dropwise.

Let the reaction warm to room temperature and stir for 12-16 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by carefully adding saturated aqueous ammonium

chloride solution.

Extract the aqueous layer with ethyl acetate (3 x 50 mL).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to afford the desired N-

alkylated indole.

Expected Results and Data:
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Product Form Yield Analytical Data

N-(5-

(dimethylamino)-5-

oxopentyl)indole

Oil or low-melting

solid
75-85%

¹H NMR, ¹³C NMR,

MS

Logical Workflow for N-Alkylation of Indole:

Indole NaH, DMF, 0 °C Indole Anion 5-chloro-N,N-dimethylpentanamideAlkylation N-alkylated Indole Aqueous Workup & Purification

Purified Product

Purified Product

5-chloro-N,N-dimethylpentanamide Amine IntermediateNucleophilic Substitution (e.g., with an amine) Piperidone DerivativeIntramolecular Cyclization

5-chloro-N,N-dimethylpentanamide NaN₃, DMF 5-azido-N,N-dimethylpentanamide Cyclization Conditions Heterocyclic Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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